Cas no 1369805-30-0 (3-fluoro-5-(propan-2-yl)aniline)

• Product Name: 3-fluoro-5-(propan-2-yl)aniline
• CAS No: 1369805-30-0
• MF: C₉H₁₂FN
• MW: 153.196685791016
• MDL: MFCD28550964
• CID: 4697510
• PubChem ID: 59192914
• Update Time: 2025-05-20

3-fluoro-5-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-isopropylaniline
• 3-fluoro-5-propan-2-ylaniline
• GS2832
• 3-fluoro-5-(propan-2-yl)aniline

• MDL： MFCD28550964
• Inchi： 1S/C9H12FN/c1-6(2)7-3-8(10)5-9(11)4-7/h3-6H,11H2,1-2H3
• InChI Key： IAWORJVBWRXUHK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(C)C)N

Computed Properties

• Exact Mass: 153.095377549 g/mol
• Monoisotopic Mass: 153.095377549 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26
• Molecular Weight: 153.20

Additional information on 3-fluoro-5-(propan-2-yl)aniline

3-Fluoro-5-(Propan-2-Yl)Aniline: A Comprehensive Overview

3-fluoro-5-(propan-2-yl)aniline (CAS No. 1369805-30-0) is a versatile aromatic amine compound with significant applications in various fields of chemistry, including pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique substitution pattern on the aniline backbone, has garnered attention due to its potential as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel drugs targeting various diseases, making it a subject of interest for researchers worldwide.

The structure of 3-fluoro-5-(propan-2-yl)aniline consists of a benzene ring substituted with a fluorine atom at the meta position and an isopropyl group at the para position relative to the amino group. This substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and biological activity. The fluorine atom introduces electron-withdrawing effects, while the isopropyl group provides steric bulk, making this compound suitable for various synthetic transformations.

Recent advancements in synthetic chemistry have enabled efficient methods for the preparation of 3-fluoro-5-(propan-2-yl)aniline. One such method involves the nucleophilic aromatic substitution of a suitable aryl halide precursor with ammonia or an amine derivative. This approach has been optimized to achieve high yields and excellent purity, making it scalable for industrial applications. Additionally, researchers have explored alternative routes, such as coupling reactions and catalytic hydrogenation, to synthesize this compound with enhanced efficiency.

The biological activity of 3-fluoro-5-(propan-2-yl)aniline has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a lead compound in drug discovery programs targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases and enzymes involved in disease pathways. Furthermore, its ability to modulate cellular signaling pathways makes it a promising candidate for further exploration in preclinical models.

In the field of materials science, 3-fluoro-5-(propan-2-yl)aniline has been investigated as a building block for constructing advanced materials with tailored properties. Its aromaticity and functional groups make it suitable for applications in polymer chemistry and nanotechnology. Recent research has focused on its use as a monomer in the synthesis of conductive polymers and as a precursor for graphene-like materials.

From an environmental perspective, understanding the fate and behavior of 3-fluoro-5-(propan-2-yli aniline in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to evaluate its persistence and toxicity in different environmental compartments.

In conclusion, 3-fluoro -5 -(propan -2 - yl ) aniline (CAS No . 1369805 - 30 - 0 ) is a multifaceted compound with diverse applications across various scientific disciplines . Its unique chemical properties , coupled with recent advances in synthetic methods and biological studies , position it as a valuable tool for researchers seeking innovative solutions in drug discovery , materials science , and environmental chemistry . As ongoing investigations continue to uncover new insights into its potential , this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation .